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Compound of Interest

Compound Name: Cgp 36742

Cat. No.: B124387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of CGP 36742, a selective and orally active GABAB receptor antagonist, for in vitro

experimental use. Adherence to this protocol will ensure the stability, and consistent

performance of the compound in cell-based assays and other in vitro models.

Introduction
CGP 36742, also known as SGS-742, is a selective antagonist of the GABAB receptor with an

IC50 of 36 µM.[1][2][3] It is a valuable tool for studying the physiological and pathological roles

of the GABAB receptor in various in vitro systems. Proper preparation of a stable and accurate

stock solution is the first critical step for obtaining reliable and reproducible experimental

results. This application note outlines the necessary materials, a step-by-step protocol for

solubilization, and recommendations for storage to maintain the integrity of the compound.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of CGP 36742 is essential for its

correct handling and use in experimental settings.
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Property Value Source

Molecular Weight 179.20 g/mol [1][2]

Chemical Formula C7H18NO2P

CAS Number 123690-78-8

Appearance White to light yellow solid

Solubility in Water
125 mg/mL (697.54 mM);

requires sonication

Solubility in DMSO Soluble

Purity
>98% (or as per Certificate of

Analysis)

Experimental Protocol: Preparation of a 100 mM
Stock Solution in Water
This protocol describes the preparation of a 100 mM stock solution of CGP 36742 in sterile,

nuclease-free water.

Materials
CGP 36742 powder

Sterile, nuclease-free water

Sterile conical tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Ultrasonic water bath

Sterile 0.22 µm syringe filter

Sterile syringes
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Vortex mixer

Pipettes and sterile filter tips

Procedure
Equilibration: Allow the vial of CGP 36742 powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of CGP 36742 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

17.92 mg of CGP 36742.

Solubilization:

Transfer the weighed powder to a sterile conical tube.

Add the calculated volume of sterile, nuclease-free water. For 17.92 mg, add 1 mL of

water.

Vortex the solution for 1-2 minutes to aid in dissolution.

Sonication: Place the tube in an ultrasonic water bath and sonicate until the solution is clear

and all solid has dissolved.

Sterilization: To ensure sterility for cell culture applications, filter the stock solution through a

sterile 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Properly label all aliquots with the compound name, concentration, date of preparation,

and solvent.
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Stock Solution Preparation Workflow
The following diagram illustrates the key steps in the preparation of a CGP 36742 stock

solution.
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Stock Solution Preparation

Start: Equilibrate CGP 36742 Powder

Weigh CGP 36742 Powder

1

Add Sterile Water

2

Vortex to Mix

3

Sonicate until Dissolved

4

Sterile Filter (0.22 µm)

5

Aliquot into Single-Use Tubes

6

Store at -20°C or -80°C

7

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing a sterile CGP 36742 stock solution.
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Stability and Storage Recommendations
Proper storage is crucial to maintain the activity and stability of the CGP 36742 stock solution.

Storage Condition Duration Notes

Powder
-20°C for up to 3 years; 4°C for

up to 2 years

In Solvent (-20°C) Up to 1 month
Avoid repeated freeze-thaw

cycles.

In Solvent (-80°C) Up to 6 months
Recommended for long-term

storage.

Quality Control
It is recommended to periodically check the quality and activity of the stock solution, especially

after long-term storage. This can be done by comparing its performance in a standard in vitro

assay with a freshly prepared solution.

Safety Precautions
Standard laboratory safety practices should be followed when handling CGP 36742. This

includes wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat,

and safety glasses. Handle the powder in a chemical fume hood to avoid inhalation. Refer to

the Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-in-vitro-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medkoo.com/products/12499
https://www.benchchem.com/product/b124387#how-to-prepare-cgp-36742-stock-solution-for-in-vitro-studies
https://www.benchchem.com/product/b124387#how-to-prepare-cgp-36742-stock-solution-for-in-vitro-studies
https://www.benchchem.com/product/b124387#how-to-prepare-cgp-36742-stock-solution-for-in-vitro-studies
https://www.benchchem.com/product/b124387#how-to-prepare-cgp-36742-stock-solution-for-in-vitro-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b124387?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

